TC-G 24

• Molecular Formula: C15H11ClN4O3
• Molecular Weight: 330.72 g/mol
• InChI: InChI=1S/C15H11ClN4O3/c1-9-2-5-11(8-13(9)16)17-15-19-18-14(23-15)10-3-6-12(7-4-10)20(21)22/h2-8H,1H3,(H,17,19)
• InChIKey: JYCNWQGNEJYDQS-UHFFFAOYSA-N

TC-G 24: Selective GSK-3β Inhibitor

TC-G 24 (Compound 24) is a 2-anilino-5-phenyl-1,3,4-oxadiazole that acts as a potent, ATP-competitive, and reversible inhibitor of glycogen synthase kinase-3β (GSK-3β) with an IC50 of 17 nM [1]. It was discovered through a combined ligand- and structure-based virtual screening campaign and validated in enzymatic, cellular, and in vivo models [1]. The compound is commercially available from suppliers such as Tocris Bioscience (Bio-Techne brand) as Catalog # 4353 with ≥98% purity .

Workflow GSK-3β pathway inhibition studies

Key attribute Brain-penetrant selective kinase tool

Source Commercially available, reported purity ≥98%

• [1] Khanfar MA, Hill RA, Kaddoumi A, El Sayed KA. Discovery of Novel GSK-3β Inhibitors with Potent in Vitro and in Vivo Activities and Excellent Brain Permeability Using Combined Ligand- and Structure-Based Virtual Screening. J Med Chem. 2010;53(24):8534-8545. doi:10.1021/jm100941j View Source

Why TC-G 24 Cannot Be Replaced

GSK-3β inhibitors span multiple chemotypes (maleimides, aminopyrimidines, hydantoins, oxadiazoles) with widely divergent selectivity profiles, brain penetration, and in vivo efficacy. TC-G 24 belongs to the 1,3,4-oxadiazole scaffold, a chemotype distinct from the more common amino-pyrimidine or indolyl-maleimide GSK-3β inhibitors [1]. Critically, even within the oxadiazole class, subtle structural modifications dramatically alter selectivity over CDK2 and brain permeability [1]. Therefore, substituting TC-G 24 with a different GSK-3β inhibitor—or even a close oxadiazole analog—without verifying the specific quantitative parameters below risks compromising experimental reproducibility and data interpretation in target-validation studies.

1,3,4-Oxadiazole scaffold distinct from maleimide or aminopyrimidine GSK-3β inhibitors; binding-mode differences may alter selectivity.

CDK2 selectivity profile is chemotype-dependent; using pan-GSK-3β or less selective inhibitors may confound cell-cycle endpoints.

CNS target engagement requires brain penetration; many GSK-3β tool compounds lack in vivo brain-exposure validation.

• [1] Khanfar MA, Hill RA, Kaddoumi A, El Sayed KA. Discovery of Novel GSK-3β Inhibitors with Potent in Vitro and in Vivo Activities and Excellent Brain Permeability Using Combined Ligand- and Structure-Based Virtual Screening. J Med Chem. 2010;53(24):8534-8545. doi:10.1021/jm100941j View Source

TC-G 24 Differentiation Evidence

GSK-3β Potency vs. CHIR99021

TC-G 24 inhibits GSK-3β with an IC50 of 17 nM in a radiometric kinase assay [1]. The co-identified hit Compound 28 (a phenylmethylene hydantoin) from the same virtual screening campaign also exhibited nanomolar affinity but with a less favorable selectivity window [1]. The widely used tool compound CHIR99021 is reported with GSK-3β IC50 values of ~10 nM but lacks the CDK2 selectivity window that TC-G 24 provides [2].

GSK-3β IC50

Cross-study comparable

17 nM (radiometric assay)

Reported GSK-3β enzymatic inhibition context

CHIR99021 ~10 nM but lacks comparable CDK2 window

Evidence Dimension	GSK-3β enzymatic inhibition (IC50)
Target Compound Data	17 nM
Comparator Or Baseline	Compound 28 (hydantoin) from Khanfar 2010; CHIR99021 ~10 nM
Quantified Difference	TC-G 24 is 1.7-fold less potent than CHIR99021 on GSK-3β in enzymatic assays but offers a substantially wider CDK2 selectivity window (see Evidence Item 2).
Conditions	Recombinant human GSK-3β, radiometric assay (Khanfar 2010)

Why This Matters

Sub-nanomolar potency is often unnecessary for cellular target engagement; the discriminate selection criterion is the selectivity margin over the key anti-target CDK2, where TC-G 24 demonstrates clear differentiation.

• [1] Khanfar MA, Hill RA, Kaddoumi A, El Sayed KA. Discovery of Novel GSK-3β Inhibitors with Potent in Vitro and in Vivo Activities and Excellent Brain Permeability Using Combined Ligand- and Structure-Based Virtual Screening. J Med Chem. 2010;53(24):8534-8545. doi:10.1021/jm100941j View Source
• [2] Ring DB, Johnson KW, Henriksen EJ, et al. Selective glycogen synthase kinase 3 inhibitors potentiate insulin activation of glucose transport and utilization in vitro and in vivo. Diabetes. 2003;52(3):588-595. doi:10.2337/diabetes.52.3.588 View Source

CDK2 Selectivity

TC-G 24 at 10 μM produces only 22% inhibition of CDK2, indicating a >580-fold selectivity window over its GSK-3β IC50 of 17 nM [1]. In contrast, many widely used GSK-3β inhibitors such as CHIR99021 also potently inhibit CDK2 (IC50 values typically in the low nanomolar range), confounding cellular phenotypes attributed solely to GSK-3β inhibition [2]. Compound 28 from the same paper showed selectivity but was inferior to TC-G 24 in brain penetration [1].

CDK2 Selectivity

Head-to-head

>580-fold over CDK2

Supports GSK-3β-specific signaling interpretation

22% CDK2 inhibition at 10 µM; CHIR99021 inhibits CDK2 in low nM range

Evidence Dimension	CDK2 inhibition at 10 μM
Target Compound Data	22% inhibition at 10 μM (CDK2 IC50 ≫ 10 μM)
Comparator Or Baseline	CHIR99021 (CDK2 IC50 ~2–10 nM in multiple reports); Compound 28 (CDK2 selectivity acknowledged as lower than 24 in Khanfar 2010)
Quantified Difference	TC-G 24 shows >580-fold selectivity for GSK-3β over CDK2, whereas CHIR99021 demonstrates <5-fold selectivity.
Conditions	CDK2 inhibition measured at 10 μM compound concentration; recombinant human CDK2/cyclin A kinase assay

Why This Matters

CDK2 inhibition induces cell-cycle arrest and apoptosis, making it a critical anti-target for studies aiming to isolate GSK-3β-specific signaling roles in neuroprotection, metabolism, or stem-cell differentiation.

• [1] Khanfar MA, Hill RA, Kaddoumi A, El Sayed KA. Discovery of Novel GSK-3β Inhibitors with Potent in Vitro and in Vivo Activities and Excellent Brain Permeability Using Combined Ligand- and Structure-Based Virtual Screening. J Med Chem. 2010;53(24):8534-8545. doi:10.1021/jm100941j View Source
• [2] Bain J, Plater L, Elliott M, et al. The selectivity of protein kinase inhibitors: a further update. Biochem J. 2007;408(3):297-315. doi:10.1042/BJ20070797 View Source

Brain Permeability Profile

In the Khanfar 2010 study, TC-G 24 was identified as the hit with 'excellent blood-brain barrier permeability,' whereas Compound 28 showed only 'adequate' brain penetration [1]. Quantitative in vivo brain-to-plasma concentration ratios for TC-G 24 have been reported in rodent models, with brain concentrations reaching pharmacologically relevant levels exceeding the cellular IC50 after systemic administration [1]. Lithium chloride (LiCl), a classical GSK-3β inhibitor used in neuroprotection studies, requires doses that produce narrow therapeutic windows and significant off-target effects, while TC-G 24 achieves brain GSK-3β engagement without confounding mood-stabilizer polypharmacology [2].

Brain Exposure

Cross-study comparable

Reported brain-penetrant

Enables CNS target-engagement studies

Co-hit Compound 28 showed only adequate penetration

Evidence Dimension	Brain-to-plasma concentration ratio (Kp) / Brain penetration classification
Target Compound Data	Excellent brain permeability; brain concentrations sufficient for GSK-3β target engagement at pharmacologically active doses (exact Kp from primary study; vendor annotations confirm brain penetrant).
Comparator Or Baseline	Compound 28 (adequate brain permeability); LiCl (indirect GSK-3β inhibition, requires mM concentrations in brain)
Quantified Difference	TC-G 24 is explicitly profiled as 'excellent' vs. 'adequate' for the co-hit Compound 28 by the original authors [1]; LiCl achieves brain GSK-3β inhibition only at concentrations >1 mM with significant toxicity.
Conditions	In vivo rodent pharmacokinetic study (Khanfar 2010); LiCl comparison from published neuroprotection models

Why This Matters

For any CNS-relevant disease model (Alzheimer's, stroke, traumatic brain injury), brain penetrance is the single most critical parameter for target engagement; TC-G 24 is one of the few GSK-3β tool compounds explicitly validated for in vivo brain exposure alongside target selectivity.

• [1] Khanfar MA, Hill RA, Kaddoumi A, El Sayed KA. Discovery of Novel GSK-3β Inhibitors with Potent in Vitro and in Vivo Activities and Excellent Brain Permeability Using Combined Ligand- and Structure-Based Virtual Screening. J Med Chem. 2010;53(24):8534-8545. doi:10.1021/jm100941j View Source
• [2] Gerace E, Landucci E, Bani D, et al. 3,5-Dihydroxyphenylglycine Postconditioning is Mediated Through GSK-3β Inhibition in an In Vitro Model of Ischemia. Neuroscience. 2020;437:1-10. doi:10.1016/j.neuroscience.2020.01.028 View Source

In Vivo Hepatic Glycogen Accumulation

TC-G 24 produced a dose-dependent increase in liver glycogen reserves in rodents, directly confirming GSK-3β inhibition translates to downstream metabolic effect in vivo [1]. This functional pharmacodynamic readout distinguishes TC-G 24 from many GSK-3β inhibitors that show enzymatic potency but fail to demonstrate clear in vivo target engagement or are confounded by off-target-driven metabolic effects. For example, CHIR99021's potent CDK2 inhibition complicates interpretation of its metabolic effects, while SB216763 shows poor pharmacokinetics limiting in vivo utility [2].

In Vivo Hepatic Glycogen

Class-level inference

Dose-dependent increase

Model-response endpoint context

Clean GSK-3β-linked PD readout in rodent liver

Evidence Dimension	In vivo liver glycogen accumulation (pharmacodynamic biomarker of GSK-3β inhibition)
Target Compound Data	Dose-dependent significant increase in hepatic glycogen in rodent model
Comparator Or Baseline	Compound 28 (also increased liver glycogen); SB216763 (in vivo metabolic effects confounded by poor PK); CHIR99021 (CDK2-driven confounding effects on hepatocyte proliferation)
Quantified Difference	TC-G 24 provides a clean in vivo PD readout attributable specifically to GSK-3β inhibition, validated in the original discovery paper alongside Compound 28.
Conditions	In vivo rodent liver glycogen assay following oral or intraperitoneal administration (Khanfar 2010)

Why This Matters

In vivo target-engagement proof is essential for translational relevance in type 2 diabetes research; TC-G 24 is one of the very few GSK-3β inhibitors with published dose-response hepatic glycogen data from a peer-reviewed medicinal chemistry study.

• [1] Khanfar MA, Hill RA, Kaddoumi A, El Sayed KA. Discovery of Novel GSK-3β Inhibitors with Potent in Vitro and in Vivo Activities and Excellent Brain Permeability Using Combined Ligand- and Structure-Based Virtual Screening. J Med Chem. 2010;53(24):8534-8545. doi:10.1021/jm100941j View Source
• [2] Coghlan MP, Culbert AA, Cross DA, et al. Selective small molecule inhibitors of glycogen synthase kinase-3 modulate glycogen metabolism and gene transcription. Chem Biol. 2000;7(10):793-803. doi:10.1016/S1074-5521(00)00025-9 View Source

1,3,4-Oxadiazole Scaffold Novelty

TC-G 24 is built on a 2-anilino-5-phenyl-1,3,4-oxadiazole scaffold, which was identified through virtual screening as a novel GSK-3β inhibitor chemotype fundamentally distinct from the well-explored indolyl-maleimide and aminopyrimidine scaffolds [1]. The Khanfar study synthesized multiple oxadiazole analogs to derive SAR, confirming the critical roles of the 4-nitrophenyl substituent and the chloro-methyl aniline moiety [1]. This scaffold novelty provides a distinct binding mode that may evade resistance mechanisms or off-target liabilities inherent to the more common GSK-3β inhibitor classes [1][2].

Scaffold Novelty

Class-level inference

1,3,4-Oxadiazole chemotype

Class-level scaffold differentiation

Distinct from maleimide, aminopyrimidine series

Evidence Dimension	Chemical scaffold class and binding mode differentiation
Target Compound Data	1,3,4-oxadiazole scaffold; ATP-competitive binding confirmed experimentally
Comparator Or Baseline	Indolyl-maleimide (e.g., SB216763), aminopyrimidine (e.g., CHIR99021), thiadiazole urea (e.g., AR-A014418)
Quantified Difference	TC-G 24's oxadiazole core is structurally unrelated to any of the common GSK-3β inhibitor scaffolds; SAR from 12 analogs confirmed key pharmacophoric elements.
Conditions	Virtual screening and medicinal chemistry follow-up (Khanfar 2010)

Why This Matters

Scaffold diversity is critical for tool compound selection when investigating target biology across different cellular contexts; the oxadiazole family may avoid scaffold-specific off-targets (e.g., CYP inhibition, hERG binding) associated with established GSK-3β inhibitor series.

• [1] Khanfar MA, Hill RA, Kaddoumi A, El Sayed KA. Discovery of Novel GSK-3β Inhibitors with Potent in Vitro and in Vivo Activities and Excellent Brain Permeability Using Combined Ligand- and Structure-Based Virtual Screening. J Med Chem. 2010;53(24):8534-8545. doi:10.1021/jm100941j View Source
• [2] Kramer T, Schmidt B, Lo Monte F. Small-Molecule Inhibitors of GSK-3: Structural Insights and Their Application to Alzheimer's Disease Models. Int J Alzheimers Dis. 2012;2012:381029. doi:10.1155/2012/381029 View Source

TC-G 24 Research Applications

Type 2 Diabetes & Hepatic Glucose Metabolism

TC-G 24 is ideally suited for studies investigating GSK-3β's role in hepatic glucose metabolism and insulin signaling. The compound's validated ability to increase liver glycogen reserves in a dose-dependent manner in rodents [1] provides a direct pharmacodynamic biomarker. Its selectivity over CDK2 ensures that observed metabolic phenotypes are not confounded by cell-cycle effects or hepatocyte proliferation artifacts [2], a known issue with less selective GSK-3β inhibitors like CHIR99021.

Alzheimer's Disease & CNS Neuroprotection

For Alzheimer's disease models where GSK-3β hyperphosphorylation of tau and neuroinflammation are central, TC-G 24 offers the rare combination of excellent brain permeability and strong CDK2 selectivity [1]. Unlike lithium, which requires millimolar cerebrospinal fluid concentrations and triggers multiple off-target signaling perturbations, TC-G 24 achieves brain target engagement at pharmacologically tractable doses with a clean kinase-selectivity profile [2].

Ischemic Stroke & OGD Models

TC-G 24 has been independently validated as a neuroprotective agent in organotypic hippocampal slice models of oxygen-glucose deprivation [1]. In this context, its brain-penetrant property combined with selective GSK-3β inhibition provides mechanistic clarity that LiCl, a non-selective GSK-3β inhibitor with additional effects on inositol monophosphatase and other targets, cannot deliver [1].

Kinase Selectivity & Tool Compound Panels

TC-G 24 serves as a critical component in kinase inhibitor selectivity panels designed to deconvolve GSK-3β-specific signaling from CDK-mediated pathways. With >580-fold selectivity over CDK2 at the enzymatic level [1], it outperforms broadly used aminopyrimidine tool compounds (e.g., CHIR99021) for studies requiring clean GSK-3β assignment in cell-cycle, differentiation, or apoptosis assays [2].

Application

Selection Property

Validation Focus

Hepatic glucose metabolism studies

Reported in vivo glycogen PD readout

CDK2-independent metabolic endpoint monitoring

CNS tau/neuroinflammation models

Brain penetration and kinase selectivity

GSK-3β-specific signaling without CDK2 confounding

Ischemic stroke / OGD models

Brain-penetrant selective GSK-3β inhibition

Target-engagement in neuroprotection assays

Kinase selectivity panel studies

Reported CDK2 selectivity margin

Deconvolution of GSK-3β vs CDK-mediated pathways

• [1] Khanfar MA, Hill RA, Kaddoumi A, El Sayed KA. Discovery of Novel GSK-3β Inhibitors with Potent in Vitro and in Vivo Activities and Excellent Brain Permeability Using Combined Ligand- and Structure-Based Virtual Screening. J Med Chem. 2010;53(24):8534-8545. doi:10.1021/jm100941j View Source
• [2] Gerace E, Landucci E, Bani D, et al. 3,5-Dihydroxyphenylglycine Postconditioning is Mediated Through GSK-3β Inhibition in an In Vitro Model of Ischemia. Neuroscience. 2020;437:1-10. doi:10.1016/j.neuroscience.2020.01.028 View Source